Cas no 51245-21-7 (2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-)

2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)- structure
51245-21-7 structure
Product Name:2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-
CAS No:51245-21-7
MF:C20H16N2O2
MW:316.353244781494
CID:379233
PubChem ID:6385293
Update Time:2025-04-19

2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • (3E,6E)-3-benzylidene-6-[(E)-3-phenylprop-2-enylidene]piperazine-2,5-dione
    • 2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-
    • 51245-21-7
    • NSC-301755
    • NSC301755
    • DTXSID20423010
    • Inchi: 1S/C20H16N2O2/c23-19-17(13-7-12-15-8-3-1-4-9-15)21-20(24)18(22-19)14-16-10-5-2-6-11-16/h1-14H,(H,21,24)(H,22,23)/b12-7+,17-13+,18-14+
    • InChI Key: YLTIVBKUHJPOTM-PNXLBVPSSA-N
    • SMILES: O=C1/C(=C\C2C=CC=CC=2)/NC(/C(=C\C=C\C2C=CC=CC=2)/N1)=O

Computed Properties

  • Exact Mass: 316.12128
  • Monoisotopic Mass: 316.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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